Cas no 727658-54-0 (Benzoic acid,3-(benzoylamino)-2-hydroxy-)

• Product name: Benzoic acid,3-(benzoylamino)-2-hydroxy-
• CAS No: 727658-54-0
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 559021

Benzoic acid,3-(benzoylamino)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(benzoylamino)-2-hydroxy-
• Benzoic acid, 3-(benzoylamino)-2-hydroxy- (9CI)
• 3-(Benzoylamino)-2-hydroxybenzoic acid
• Benzoic acid, 3-(benzoylamino)-2-hydroxy-

• Inchi： 1S/C14H11NO4/c16-12-10(14(18)19)7-4-8-11(12)15-13(17)9-5-2-1-3-6-9/h1-8,16H,(H,15,17)(H,18,19)
• InChI Key： ZIRLPQKKFAQFCV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NC(=O)C2=CC=CC=C2)=C1O

Computed Properties

• Exact Mass: 257.069
• Monoisotopic Mass: 257.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 357.0±37.0 °C(Predicted)
• pka: 2.82±0.10(Predicted)